4-amino-N-(4-methoxyphenyl)benzamide
Overview
Description
4-Amino-N-(4-methoxyphenyl)benzamide is a chemical compound with the CAS Number: 891-35-0. It has a molecular weight of 242.28 .
Molecular Structure Analysis
The molecular formula of 4-amino-N-(4-methoxyphenyl)benzamide is C14H14N2O2 . The InChI code is 1S/C14H14N2O2/c1-18-13-8-6-12(7-9-13)16-14(17)10-2-4-11(15)5-3-10/h2-9H,15H2,1H3,(H,16,17) .Physical And Chemical Properties Analysis
4-Amino-N-(4-methoxyphenyl)benzamide has a molecular weight of 242.28 .Scientific Research Applications
Building Blocks for Drug Candidates
N-(3-Amino-4-methylphenyl)benzamide, a compound similar to 4-amino-N-(4-methoxyphenyl)benzamide, is a crucial building block for many drug candidates . It’s reasonable to assume that 4-amino-N-(4-methoxyphenyl)benzamide could also serve as a building block in the synthesis of various pharmaceuticals.
Continuous Synthesis in Microflow Systems
The compound has been synthesized in a continuous flow microreactor system . This method allows for the determination of intrinsic reaction kinetics parameters, which can be useful in optimizing reaction conditions .
Selective Acylation
Selective acylation is a process used in the synthesis of N-(3-Amino-4-methylphenyl)benzamide . Given the structural similarities, 4-amino-N-(4-methoxyphenyl)benzamide could potentially be synthesized through a similar process.
Kinetics Study
The kinetics of the reaction involving this compound have been studied in a microflow system . This research could provide valuable insights into the reaction mechanisms and rate constants, which could be useful in various scientific and industrial applications.
Green Chemistry
The synthesis of benzamides, including 4-amino-N-(4-methoxyphenyl)benzamide, can be achieved through direct condensation of carboxylic acids and amines . This method, which uses ultrasonic irradiation and a green solid acid catalyst, is considered a green, rapid, mild, and highly efficient pathway .
Pharmaceutical Applications
Benzamides, including 4-amino-N-(4-methoxyphenyl)benzamide, are found in the structures of potential drug compounds . They are used in the synthesis of therapeutic agents and show antiplatelet activity .
Safety and Hazards
Mechanism of Action
Mode of Action
It is known that benzamides, the class of compounds to which this molecule belongs, typically interact with their targets through hydrogen bonding and hydrophobic interactions .
Biochemical Pathways
Benzamides are known to be involved in a variety of biochemical processes, but the specific pathways influenced by this compound require further investigation .
Action Environment
The action, efficacy, and stability of 4-amino-N-(4-methoxyphenyl)benzamide can be influenced by various environmental factors . These can include pH, temperature, and the presence of other molecules in the environment.
properties
IUPAC Name |
4-amino-N-(4-methoxyphenyl)benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O2/c1-18-13-8-6-12(7-9-13)16-14(17)10-2-4-11(15)5-3-10/h2-9H,15H2,1H3,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JJKVMNNUINFIRK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40355066 |
Source
|
| Record name | 4-amino-N-(4-methoxyphenyl)benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40355066 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-amino-N-(4-methoxyphenyl)benzamide | |
CAS RN |
891-35-0 |
Source
|
| Record name | 4-amino-N-(4-methoxyphenyl)benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40355066 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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